Cas no 1361728-06-4 (3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361728-06-4
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919316
• Update Time: 2025-05-19

3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-8-3-1-2-7(10(8)14)6-4-9(13)11(16)15-5-6/h1-5H,(H,15,16)
• InChI Key： YNILAAIYWNRPBG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CNC(C(=C1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine

3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361728-06-4): Properties, Applications, and Market Insights

3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361728-06-4) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which are widely studied for their bioactive properties. The presence of chloro and hydroxy functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine features a pyridine ring substituted with a 2,3-dichlorophenyl group at the 5-position and a hydroxyl group at the 2-position. This unique arrangement contributes to its lipophilicity and electron-withdrawing characteristics, which are critical for its applications in drug discovery. Researchers are particularly interested in its potential as a building block for antimicrobial agents and central nervous system (CNS) therapeutics.

In recent years, the demand for pyridine-based compounds like 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine has surged due to their role in developing next-generation pharmaceuticals. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for treating infectious diseases and neurological disorders. Additionally, its agrochemical applications are being explored, particularly in the formulation of crop protection agents.

The synthesis of 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine typically involves multistep organic reactions, including halogenation and cross-coupling processes. Advanced techniques like microwave-assisted synthesis and catalyzed reactions have improved its production efficiency. These innovations align with the growing trend of green chemistry, which emphasizes sustainable synthesis methods.

From a market perspective, 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine is gaining traction in the fine chemicals sector. Its applications in pharmaceutical intermediates and specialty chemicals are driving its commercial value. The compound's patent landscape is also evolving, with several research institutions and companies filing patents for its novel uses. This reflects the compound's potential to address unmet needs in healthcare and agriculture.

For researchers and industry professionals, understanding the physicochemical properties of 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine is essential. Its solubility, stability, and reactivity under various conditions are key factors in optimizing its applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to characterize this compound, ensuring its purity and quality.

In conclusion, 3-Chloro-5-(2,3-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361728-06-4) represents a versatile and high-value compound in modern chemistry. Its multifunctional structure and broad applicability make it a subject of ongoing research and development. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.